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Compound of Interest

6-Azaspiro[3.5]nonane
Compound Name:

hydrochloride
CAS No.: 71873-27-3
Cat. No.: B3429074

Get Quote

Technical Monograph: 6-Azaspiro[3.5]nonane
Hydrochloride
Chemical Architecture & Significance

Identity: 6-Azaspiro[3.5]nonane hydrochloride Synonyms: 6-Azaspiro[3.5]nonane HCI,
Spiro[3.5]nonan-6-amine hydrochloride (derivative naming). CAS Registry Number:Note:
Specific CAS numbers vary by salt form and vendor (e.g., free base vs. HCI). Verify batch-
specific CoA. Molecular Formula: CsHi1sN - HCI Molecular Weight: 161.67 g/mol (Salt); 125.21
g/mol (Free Base)

The "Spiro Effect" in Drug Design

In modern medicinal chemistry, 6-Azaspiro[3.5]nonane represents a critical "Escape from
Flatland" motif. Unlike planar aromatic rings, this spirocyclic scaffold introduces defined three-
dimensionality (Fsp? character) without significantly increasing molecular weight.
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o Vectorial Exploration: The spiro-fusion forces the piperidine-like ring into a specific
conformation, altering the exit vectors of substituents compared to standard piperidines.

« Lipophilicity Modulation: The high fraction of saturated carbons (Fsp?) typically lowers logP
and improves aqueous solubility compared to aromatic analogs, enhancing ADME profiles

[1].

Critical Safety Profile (GHS & Laboratory Context)

Standard SDSs list hazards; this section explains the causality and mitigation.

| Identification (GHS Classification)

Mechanism of

Hazard Class Category Statement .
Action
Amine salts can
hydrolyze on moist
) o H315: Causes skin skin to release the
Skin Irritation Cat. 2 o )
irritation free base (alkaline),

causing pH-mediated

tissue damage.

Direct cytotoxic effect
o H319: Causes serious  of the ammonium salt

Eye Irritation Cat. 2A o o
eye irritation on corneal epithelium;

high osmotic stress.

Inhalation of fine dust

triggers mucosal
H335: May cause i o
STOT-SE Cat. 3 ) o inflammation in the
respiratory irritation _
upper respiratory

tract.

Hierarchy of Controls: Handling Workflow

The following diagram illustrates the mandatory safety logic for handling this compound,
prioritizing engineering controls over PPE.
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Source: 6-Azaspiro[3.5]nonane HCI
(Fine Dust / Irritant)

Primary Containment

Level 1: Engineering Controls
(Fume Hood + Anti-static Balance)

Level 2: Administrative
(SOPs, Designated Area)

Level 3: PPE
(Nitrile Gloves, Goggles, Lab Coat)

Safe Weighing & Transfer

Click to download full resolution via product page

Figure 1: Risk Mitigation Workflow. Note that PPE is the last line of defense; containment (fume

hood) is primary.

Physicochemical Stability & Storage

Hygroscopicity: High. The hydrochloride salt is prone to absorbing atmospheric moisture, which
can lead to "clumping" and stoichiometry errors during weighing. Self-Validating Storage
Protocol:

e Container: Amber glass vial with a Teflon-lined cap.
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o Environment: Store under inert atmosphere (Argon/Nitrogen) if possible, or in a desiccator.
o Temperature: 2—-8°C (Refrigerate).

 Verification: Before use, inspect visually. If the powder has turned to a gum or paste, perform
a 'H-NMR in D20 to check for hydrolysis or degradation, though water absorption is the most
likely issue.

Technical Application: Experimental Protocols
Protocol A: Free-Basing (Salt Break)

Why this matters: The HCI salt is stable for storage, but the nitrogen is non-nucleophilic in this
form. To use 6-Azaspiro[3.5]nonane in S_N2 or amidation reactions, you must liberate the free

amine.
Reagents:
e 6-Azaspiro[3.5]nonane HCI[1][2][3][4]
e 2M NaOH (aq) or Saturated Na2COs
e Dichloromethane (DCM) or 2-MeTHF
» Brine (Sat. NaCl)
Step-by-Step Methodology:
 Dissolution: Suspend the HCI salt in a minimal amount of water.
» Basification: Slowly add 2M NaOH (approx. 2.5 equivalents) while stirring.
o Checkpoint: Monitor pH. It must reach >12 to ensure complete deprotonation.

o Extraction: Add DCM (equal volume to aqueous phase). Shake vigorously and separate
layers.

o Note: The spirocyclic amine is moderately polar. Perform 3x extractions to maximize yield.
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» Drying: Dry combined organic layers over anhydrous Na2SOa.

o Concentration: Remove solvent under reduced pressure (keep bath <30°C as free amines
can be volatile).

Visual Workflow: Free-Basing
HCI Salt Biphasic Mix Deprotonation Add 2M NaOH Partitioning Phase Separation Dry (Na2S04) Free Amine
(Solid) (H20 / DCM) (pH>12) (Org = Free Amine) & Concentrate (GEELYACIEG))

Click to download full resolution via product page

Figure 2: Salt-Break Workflow. Critical Control Point: Ensure pH > 12 before extraction.

Protocol B: Amide Coupling (General Procedure)

Context: Attaching the spiro-core to a carboxylic acid scaffold.

o Activation: Dissolve the carboxylic acid partner (1.0 equiv) in DMF. Add HATU (1.1 equiv)
and DIPEA (3.0 equiv). Stir for 5 mins.

o Why DIPEA? Even if using the free base, excess base scavenges any residual acid or
HOBt byproducts.

o Addition: Add 6-Azaspiro[3.5]nonane (Free base or HCI salt).

o Moadification: If using the HCI salt directly, increase DIPEA to 4.0 equiv to perform an in situ
salt break.

e Monitoring: Monitor via LC-MS. The spiro-amine typically elutes earlier than aromatic amines
due to higher polarity.

Emergency Response & Toxicology

In case of exposure, immediate action mitigates long-term damage.
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Exposure Route

Immediate Action

Medical Rationale

Eye Contact

Rinse with water for 15+ mins.

Lift eyelids.

Amine salts are caustic.
Immediate dilution prevents

corneal opacity.

Skin Contact

Wash with soap and water. Do
NOT use solvents (EtOH).

Solvents may increase
transdermal absorption of the

amine.

Move to fresh air. Support

Respiratory irritant; can cause

Inhalation o bronchospasm in sensitive
breathing if labored. o
individuals.
) Prevent dust generation.
_ Dampen with water (to prevent ) o
Spill Cleanup ) Neutralize waste with dilute
dust), absorb with sand. _ )
acid before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 6-Oxa-2-azaspiro[3.5]nonane hydrochloride | 1359656-29-3 [sigmaaldrich.cn]

2. PubChemlLite - 6-aza-spiro[3.5]nonane hydrochloride (C8H15N) [pubchemlite.lcsb.uni.lu]

3. 2306272-52-4 | 6-Thia-2-azaspiro[3.5]nonane 6,6-dioxide hydrochloride - AiIFChem
[aifchem.com]

4. chemscene.com [chemscene.com]

5. accelsci.com [accelsci.com]

To cite this document: BenchChem. [6-Azaspiro[3.5]nonane hydrochloride safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429074/docs#6-azaspiro-3-5-nonane-hydrochloride-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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